Cas no 55644-79-6 (D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI))

• Product Name: D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI)
• CAS No: 55644-79-6
• MF: C₁₄H₂₀O₇
• MW: 300.304405212402
• CID: 382961
• PubChem ID: 313250
• Update Time: 2025-04-19

D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI) Chemical and Physical Properties

Names and Identifiers

• D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI)
• 2-(1,2-dihydroxyethyl)-6-phenylmethoxyoxane-3,4,5-triol
• AC1L7N21
• NSC226860
• SCHEMBL15537538
• 55644-79-6
• NSC-226860
• DTXSID10310400

• Inchi： 1S/C14H20O7/c15-6-9(16)13-11(18)10(17)12(19)14(21-13)20-7-8-4-2-1-3-5-8/h1-5,9-19H,6-7H2
• InChI Key： KQGDHQMGZYKKGX-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1C(CO)O)O)O)O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.1209
• Monoisotopic Mass: 300.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 119.61
• LogP: -1.63600